Cas no 2172438-08-1 (2-1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172438-08-1
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6448289
• PubChem ID: 165855492
• Update Time: 2025-05-20

2-1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1597967
• 2172438-08-1

• Inchi： 1S/C12H22N4/c1-2-3-12-11(6-8-13)14-15-16(12)9-7-10-4-5-10/h10H,2-9,13H2,1H3
• InChI Key： DUWCZXFIXXMAPI-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)CCC)CCC1CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylethan-1-amine

Compound 2172438-08-1: 2-(1-(2-Cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

The compound with CAS number 2172438-08-1, also known as 2-(1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a triazole ring system substituted with cyclopropylethyl and propyl groups, along with an ethanamine moiety. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in various therapeutic areas. For instance, researchers have explored the potential of 2-(1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine as a candidate for anti-inflammatory and antiproliferative agents. The cyclopropane ring within the molecule is particularly interesting due to its ability to induce strain and enhance reactivity, which can be advantageous in drug design. Additionally, the propyl group attached to the triazole ring may play a role in improving the compound's pharmacokinetic properties, such as absorption and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Furthermore, computational chemistry methods have been employed to predict the molecule's interactions with biological targets, providing valuable insights into its potential therapeutic applications.

In terms of biological activity, 2-(1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has shown promising results in vitro assays targeting inflammatory pathways. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a lead candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. The triazole moiety is known for its ability to form coordination bonds with metal ions, making it a valuable component in the synthesis of metallopolymers and other advanced materials. Researchers have explored the use of 2-(1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4- yl)ethan-amine in creating self-healing polymers and stimuli-responsive materials.

In conclusion, CAS number 6979697-9-9 compound represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity make it an exciting subject for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds great potential for contributing to the development of innovative therapies and materials.